Cas no 886954-82-1 (methyl 3-carbamoyl-2-(2-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: methyl 3-carbamoyl-2-(2-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 886954-82-1
• MF: C₁₈H₁₉N₃O₆S₂
• MW: 437.489961862564
• CID: 5478955
• Update Time: 2025-09-23

methyl 3-carbamoyl-2-(2-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-carbamoyl-2-[(2-methylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• methyl 3-carbamoyl-2-(2-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

• Inchi： 1S/C18H19N3O6S2/c1-27-18(24)21-8-7-10-12(9-21)28-17(14(10)15(19)22)20-16(23)11-5-3-4-6-13(11)29(2,25)26/h3-6H,7-9H2,1-2H3,(H2,19,22)(H,20,23)
• InChI Key： JSXXOKHGBFOOBH-UHFFFAOYSA-N
• SMILES： C1N(C(OC)=O)CCC2C(C(=O)N)=C(NC(=O)C3=CC=CC=C3S(C)(=O)=O)SC1=2

Additional information on methyl 3-carbamoyl-2-(2-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Methyl 3-Carbamoyl-2-(2-Methanesulfonylbenzamido)-4H,5H,6H,7H-Thieno[2,3-c]pyridine-6-Carboxylate (CAS No. 886954-82-1): An Overview

Methyl 3-carbamoyl-2-(2-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 886954-82-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of methyl 3-carbamoyl-2-(2-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate is notable for its thienopyridine core and the presence of a methanesulfonylbenzamido group. The thienopyridine scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The methanesulfonylbenzamido moiety adds further complexity and functionality to the molecule, potentially enhancing its pharmacological properties.

The synthesis of methyl 3-carbamoyl-2-(2-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate typically involves a multi-step process. One common approach is to start with a thienopyridine derivative and functionalize it through a series of reactions including amidation and esterification. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound. For instance, the use of transition-metal-catalyzed cross-coupling reactions has been reported to improve yields and reduce side products.

In terms of biological activities, methyl 3-carbamoyl-2-(2-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has been found to exhibit potent inhibitory activity against certain kinases and proteases that play crucial roles in cancer progression and inflammatory diseases. These findings suggest that this compound could be a valuable lead for the development of novel therapeutic agents.

Recent research has also explored the pharmacokinetic properties of methyl 3-carbamoyl-2-(2-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles in preclinical models. This is an important consideration for drug development as compounds with poor pharmacokinetics often fail to progress beyond early stages of clinical trials.

The safety profile of methyl 3-carbamoyl-2-(2-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate has been evaluated through various toxicity assays. Preliminary data indicate that it has a good safety margin at therapeutic concentrations. However, further studies are needed to fully assess its long-term safety and potential side effects.

In conclusion, methyl 3-carbamoyl-2-(2-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 886954-82-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore its full therapeutic potential.